2-(6-Chloroquinolin-8-yl)ethan-1-amine

• Molecular Formula: C11H11ClN2
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 2-(6-chloroquinolin-8-yl)ethanamine
• InChI: InChI=1S/C11H11ClN2/c12-10-6-8-2-1-5-14-11(8)9(7-10)3-4-13/h1-2,5-7H,3-4,13H2
• InChI Key: KQFCBNFZGGSLIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CC(=C2N=C1)CCN)Cl

Description

2-(6-Chloroquinolin-8-yl)ethan-1-amine is an organic compound that belongs to the class of quinoline derivatives It is characterized by the presence of a chloro group at the 6th position of the quinoline ring and an ethanamine group at the 8th position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloroquinolin-8-yl)ethan-1-amine typically involves the reaction of 6-chloroquinoline with ethylenediamine under specific conditions. One common method includes the use of a solvent such as ethanol, with the reaction being carried out under reflux conditions . The reaction mixture is then cooled, and the product is isolated through filtration and purification techniques such as recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. These methods often utilize continuous flow reactors to ensure consistent reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloroquinolin-8-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced quinoline derivatives.

Substitution: The chloro group at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Substituted quinoline derivatives with various functional groups.

Scientific Research Applications

2-(6-Chloroquinolin-8-yl)ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(6-Chloroquinolin-8-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to DNA and interfere with its replication and transcription processes, leading to its potential use as an anticancer agent . Additionally, it may inhibit certain enzymes, contributing to its antimicrobial properties .

Comparison with Similar Compounds

Similar Compounds

2-Chloroquinoline-3-carbaldehyde: Another quinoline derivative with similar chemical properties.

2-(5,7-Dichloro-1H-indol-3-yl)ethan-1-amine: An indoleamine compound structurally similar to serotonin.

Uniqueness

2-(6-Chloroquinolin-8-yl)ethan-1-amine is unique due to its specific substitution pattern on the quinoline ring, which imparts distinct chemical and biological properties